Cas no 498528-89-5 (L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl-)
498528-89-5 structure
Product Name:L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl-
CAS No:498528-89-5
MF:C26H51N7O6
MW:557.726446390152
CID:1536902
Update Time:2024-08-24
L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl-
- L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl- (9CI)
-
- Inchi: 1S/C26H51N7O6/c1-6-16(4)21(26(38)39)33-25(37)20(15(2)3)32-24(36)19(12-8-10-14-28)31-23(35)18(11-7-9-13-27)30-22(34)17(5)29/h15-21H,6-14,27-29H2,1-5H3,(H,30,34)(H,31,35)(H,32,36)(H,33,37)(H,38,39)/t16-,17-,18-,19-,20-,21-/m0/s1
- InChI Key: NYUHMJRWHLXBSU-PXQJOHHUSA-N
- SMILES: C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)N
Computed Properties
- Exact Mass: 557.39043
Experimental Properties
- Density: 1.138±0.06 g/cm3(Predicted)
- Boiling Point: 904.1±65.0 °C(Predicted)
- PSA: 231.76
- pka: 3.39±0.10(Predicted)
L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl- Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
3. Agricultural
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
498528-89-5 (L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl-) Related Products
- 3303-34-2(L-Alanyl-L-leucine)
- 14857-82-0(Gly-gly-leu)
- 869-19-2(Glycyl-L-leucine)
- 1963-21-9(Glycyl-L-valine)
- 69242-40-6(Glycylglycyl-l-isoleucine)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 19461-38-2(N-Glycyl-L-isoleucine)
- 20274-89-9((S)-2-(2-(2-Aminoacetamido)acetamido)-4-methylbutanoic Acid)
- 13115-71-4(Glycyl-glutamine)
- 39537-23-0(L-Alanyl-L-Glutamine)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent